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Compound of Interest

Compound Name: Boc-hyp-obzl

Cat. No.: B613688 Get Quote

Technical Guide: Boc-Hyp-OBzl Material Safety
& Handling
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for N-(tert-

Butoxycarbonyl)-trans-4-hydroxy-L-proline benzyl ester (Boc-Hyp-OBzl). The information is

compiled to assist researchers, scientists, and professionals in drug development in the safe

handling, storage, and use of this compound.

Core Physicochemical and Safety Data
The following tables summarize the key physicochemical properties and safety information for

Boc-Hyp-OBzl, collated from various supplier safety data sheets.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b613688?utm_src=pdf-interest
https://www.benchchem.com/product/b613688?utm_src=pdf-body
https://www.benchchem.com/product/b613688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 89813-47-8 [1]

Molecular Formula C₁₇H₂₃NO₅

Formula Weight 321.37 g/mol

Appearance
Light brown or yellowish

viscous liquid/oil
[2]

Boiling Point 441.4 ± 45.0 °C (Predicted)

Density 1.225 g/cm³

pKa 14.26 ± 0.40 (Predicted)

Storage Temperature 2-8°C (Refrigerated) [2]

GHS Hazard and Precautionary Statements
While specific GHS classification is not consistently provided across all sources, the general

handling precautions suggest that the substance should be treated with care in a laboratory

setting. The following is a composite of recommended safety measures.
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Category Information Source

Hazard Statements

No specific hazard statements

are consistently listed.

However, as a laboratory

chemical, it should be handled

with care to avoid contact with

skin and eyes, and to prevent

inhalation or ingestion.

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Signal Word Not specified.

Toxicological Information
Detailed toxicological studies for Boc-Hyp-OBzl are limited. The available safety data sheets

indicate a lack of comprehensive data in the following areas[1]:

Acute Toxicity (Oral, Dermal, Inhalation): No data available.

Skin Corrosion/Irritation: No data available.

Serious Eye Damage/Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.
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Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Given the absence of specific data, it is prudent to handle this compound as potentially

hazardous.

Experimental Protocols
While specific experimental protocols for the safety assessment of Boc-Hyp-OBzl are not

publicly available, a generalized protocol for handling and use in a research setting, such as

peptide synthesis, can be outlined based on standard laboratory safety practices and

information from material safety data sheets.

General Handling and Use Protocol
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use.

Wear safety goggles or a face shield to protect against splashes.

A lab coat or other protective clothing should be worn to prevent skin contact.

Dispensing and Weighing:

As the material is a viscous liquid, use appropriate volumetric glassware or a calibrated

pipette for accurate measurement.

If weighing is necessary, do so in a contained manner to avoid spills.

In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.

Visualized Workflows
The following diagrams illustrate logical workflows for handling and responding to incidents

involving Boc-Hyp-OBzl, based on the safety information gathered.
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Safe Handling Workflow for Boc-Hyp-OBzl
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Exposure Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Boc-Hyp-OBzl material safety data sheet (MSDS)
information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613688#boc-hyp-obzl-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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